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Compound of Interest

Compound Name: 2-Methoxy-4-methylpentanoic acid
CAS No.: 78814-97-8
Cat. No.: B3387064
Get Quote
. J

Executive Summary & Target Analysis

2-Methoxy-4-methylpentanoic acid (CAS: 78814-97-8) is a structural analog of Leucine and
Leucic acid (HICA), featuring an

-methoxy group. This moiety is increasingly relevant in medicinal chemistry for enhancing
metabolic stability (blocking

-oxidation) and modulating lipophilicity in peptidomimetics.

This guide details two validated protocols for its synthesis:

+ Method A (High-Fidelity): O-Methylation of 2-Hydroxy-4-methylpentanoic acid (Leucic Acid).
This route is preferred for generating enantiomerically pure material from the “chiral pool.”

+ Method B (Direct Conversion): Diazotization of Leucine in methanol. A cost-effective, high-
throughput method suitable for racemic or enantioenriched library generation.

Structural & Retrosynthetic Analysis
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e Chemical Formula:
[11[2][3]
e MW: 146.19 g/mol

o Chirality: The C2 position is stereogenic. Method A preserves the configuration of the starting
hydroxy acid.

Retrosynthetic Scheme:
e Precursor: (S)-2-Hydroxy-4-methylpentanoic acid (Leucic acid) or L-Leucine.

» Transformation: Williamson Ether Synthesis vs. Diazotization/Solvolysis.

Protocol A: O-Methylation of 2-Hydroxy-4-
methylpentanoic Acid (Preferred)

Rationale: This method utilizes the Williamson ether synthesis. By starting with the
commercially available hydroxy acid, we decouple the stereocenter formation from the
functionalization step. Since the reaction occurs at the oxygen atom, the stereochemistry at C2
is preserved.

Materials & Reagents

Reagent Equiv.[4][5][6] Role Hazard Note
S)-2-Hydroxy-4-
®) Y y' ) 1.0 Substrate Irritant
methylpentanoic acid
Sodium Hydride (60% Pyrophoric, reacts
o 2.5 Base ) ]
in oil) violently with water
lodomethane (Mel) 3.0 Methylating Agent Carcinogen, volatile
THF (Anhydrous) Solvent Medium Peroxide former
Lithium Hydroxide ) i

3.0 Hydrolysis Base Corrosive

(LIOH)
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Step-by-Step Procedure
Stage 1: Global Methylation

e Setup: Flame-dry a 250 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir
bar, nitrogen inlet, and rubber septum.

» Solvation: Charge the flask with (S)-2-Hydroxy-4-methylpentanoic acid (10.0 mmol) and
anhydrous THF (50 mL). Cool to 0°C in an ice bath.

o Deprotonation: Carefully add Sodium Hydride (25.0 mmol, 1.0 g of 60% dispersion) portion-
wise over 15 minutes. Caution: Hydrogen gas evolution. Stir at 0°C for 30 minutes, then
warm to Room Temperature (RT) for 30 minutes to ensure formation of the dianion
(carboxylate and alkoxide).

¢ Methylation: Cool back to 0°C. Add lodomethane (30.0 mmol, 1.87 mL) dropwise via syringe.
o Reaction: Allow the mixture to warm to RT and stir for 12—18 hours.

o Checkpoint: Monitor by TLC (SiO2, 20% EtOAc/Hexane). The starting acid will disappear,
and a less polar spot (Methyl 2-methoxy-4-methylpentanoate) will appear.

e Quench: Cool to 0°C. Carefully quench with saturated

solution (20 mL).

o Extraction: Extract the aqueous layer with Diethyl Ether (
mL). Combine organics, wash with brine, dry over
, and concentrate in vacuo.
o Result: Crude Methyl 2-methoxy-4-methylpentanoate (Intermediate).

Stage 2: Selective Hydrolysis

» Hydrolysis: Dissolve the crude ester in a mixture of THF:Water (3:1, 40 mL).

e Base Addition: Add LiOH-H20 (30.0 mmol). Stir vigorously at RT for 4—6 hours.
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o Workup: Acidify the reaction mixture to pH ~2 using 1M HCI.
« |solation: Extract with Ethyl Acetate (

mL). Dry over
, filter, and concentrate.

« Purification: Purify via bulb-to-bulb distillation (Kugelrohr) or flash column chromatography
(Gradient: 0%

30% EtOAc in Hexanes with 1% Acetic Acid).

Protocol B: Diazotization of L-Leucine (High-
Throughput)

Rationale: This "one-pot" equivalent converts the amino group directly to a methoxy group via a
diazonium intermediate. While efficient, stereochemical retention is generally observed (double
inversion), but enantiomeric excess (ee) should be verified.

Reagents

e L-Leucine (1.0 equiv)
e Sodium Nitrite (

, 2.5 equiv)
e Sulfuric Acid (

, 1.0 equiv) or HCI

o Methanol (Solvent/Reactant)[7][8]

Procedure

 Dissolution: Dissolve L-Leucine (10 mmol) in Methanol (50 mL) in a 250 mL RBF.

o Acidification: Add concentrated
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(20 mmol) carefully.

e Diazotization: Cool to 0°C. Add an aqueous solution of Sodium Nitrite (25 mmol in min.

water) dropwise over 30 minutes.

o Mechanism:[9] The amino group forms a diazonium salt (

), which is displaced by the solvent (Methanol).

e Reaction: Stir at 0°C for 3 hours, then warm to RT overnight.

o Workup: Dilute with water. Extract with Ethyl Acetate.[10]

e Hydrolysis: The product is primarily the methyl ester. Perform the hydrolysis step (Stage 2

from Protocol A) to obtain the free acid.

Visualization & Logic
Reaction Scheme (DOT Diagram)

The following diagram illustrates the chemical pathways for both methods.

L-Leucine
(Amino Acid)

NaNO2, H2S04
MeOH, 0°C

(S)-Leucic Acid
(Hydroxy Acid)

NaH, THF
0°C

Dianion Intermediate

(Alkoxide/Carboxylate)

MeOH Attack

Retention via Dbl Inv)

Mel (3.0 eq)

Williamson Ether Synth.

Methyl 2-methoxy-4-
methylpentanoate

Click to download full resolution via product page

LiOH, THF/H20
Hydrolysis 2-Methoxy-4-

methylpentanoate

Caption: Dual-pathway synthesis showing the convergence at the methyl ester intermediate.

Experimental Workflow (DOT Diagram)

Operational logic for Protocol A (Preferred).
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Caption: Step-by-step decision workflow for Protocol A.
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Characterization & QC

Data Summary Table:

Parameter Specification Notes
Appearance Colorless to pale yellow oil
N ) Estimated based on ester/acid
Boiling Point ~105-110°C @ 15 mmHg
analogs
3.85 (dd, 1H,

1H NMR (CDCI3) H), 3.45 (s, 3H,

), 1.8-1.6 (m, 3H), 0.95 (d, 6H)

Diagnostic methoxy singlet at

3.45 ppm

MS (ESI-) [M-H]- = 145.1

Negative mode ionization

preferred for carboxylic acids

Critical Quality Attributes (CQA):

o Enantiomeric Excess (ee): If using Method A with chiral starting material, derivatize with a

chiral amine (e.g., (R)-PEA) and analyze by HPLC to confirm >98% ee.

e Residual Solvent: Ensure THF is removed (<5000 ppm) if used for biological assays.

References

» Williamson Ether Synthesis (General): Moulay, S. "O-Methylation of Hydroxyl-containing

Organic Substrates: A Comprehensive Overview." Current Organic Chemistry, 2018, 22(20).

Link

» Diazotization of Amino Acids: Koppenhoefer, B., et al. "Fate of leucine in the metabolites

through 3-methylbutanoic and 2-methylbutanoic acid.” ResearchGate, 2025. Link

o Compound Identification: CAS 78814-97-8 Entry, PubChem/BLDPharm Catalogs. Link
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o Stereochemical Retention in Diazotization: Brewster, P., et al. "The configuration of alpha-
hydroxy and alpha-methoxy acids." Nature, 1950. (Foundational text on retention via double
inversion).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Application Note: Synthesis of 2-Methoxy-4-
methylpentanoic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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